Cas no 1881332-68-8 (3-(Benzyloxy)-1-bromo-2,4-difluoro-5-methylbenzene)

• Product Name: 3-(Benzyloxy)-1-bromo-2,4-difluoro-5-methylbenzene
• CAS No: 1881332-68-8
• MF: C₁₄H₁₁BrF₂O
• MW: 313.137350320816
• CID: 5071038
• Update Time: 2023-08-25

3-(Benzyloxy)-1-bromo-2,4-difluoro-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 3-(BENZYLOXY)-1-BROMO-2,4-DIFLUORO-5-METHYLBENZENE
• 3-(Benzyloxy)-1-bromo-2,4-difluoro-5-methylbenzene

• Inchi： 1S/C14H11BrF2O/c1-9-7-11(15)13(17)14(12(9)16)18-8-10-5-3-2-4-6-10/h2-7H,8H2,1H3
• InChI Key： FIFVTUWSFVIRSR-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C(=C1F)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 311.99613 g/mol
• Monoisotopic Mass: 311.99613 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2
• Molecular Weight: 313.14